Cas no 923443-84-9 (N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 923443-84-9
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 5448515
• PubChem ID: 8797813
• Update Time: 2023-11-22

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• AKOS024479092
• VU0506849-1
• N-(4,5-dimethylthiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• F2978-0018
• 923443-84-9
• N-(4,5-Dimethyl-2-thiazolyl)-4-(1-piperidinylsulfonyl)benzamide

• Inchi： 1S/C17H21N3O3S2/c1-12-13(2)24-17(18-12)19-16(21)14-6-8-15(9-7-14)25(22,23)20-10-4-3-5-11-20/h6-9H,3-5,10-11H2,1-2H3,(H,18,19,21)
• InChI Key： AVRWSJXKUSNYHG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C)S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.74±0.50(Predicted)